Cas no 7473-78-1 (dimethyl phenanthrene-3,9-dicarboxylate)

• Product Name: dimethyl phenanthrene-3,9-dicarboxylate
• CAS No: 7473-78-1
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 980142
• PubChem ID: 344034
• Update Time: 2025-04-19

dimethyl phenanthrene-3,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl phenanthrene-3,9-dicarboxylate
• NSC-400699
• DTXSID30322222
• 7473-78-1
• NSC400699
• DS-010823

• Inchi： 1S/C18H14O4/c1-21-17(19)12-8-7-11-9-16(18(20)22-2)14-6-4-3-5-13(14)15(11)10-12/h3-10H,1-2H3
• InChI Key： YODSALJKFGIDPD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2C=CC(C(=O)OC)=CC2=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives